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Compound of Interest

Compound Name: N-methylpyridine-2-carboxamide

Cat. No.: B122734 Get Quote

N-methylpyridine-2-carboxamide: A Technical
Overview
IUPAC Name: N-methylpyridine-2-carboxamide

CAS Number: 6144-78-1

This technical guide provides a comprehensive overview of N-methylpyridine-2-
carboxamide, a pyridine carboxamide derivative of interest to researchers, scientists, and

professionals in drug development. While detailed biological data on this specific compound is

limited in publicly available literature, it serves as a crucial scaffold and starting material for the

synthesis of various biologically active molecules. This guide will cover the fundamental

properties of N-methylpyridine-2-carboxamide and delve into the experimental protocols and

quantitative data of its prominent derivatives, illustrating its significance in medicinal chemistry.

Physicochemical Properties
N-methylpyridine-2-carboxamide is an organic compound featuring a pyridine ring

substituted with a methylcarboxamide group at the 2-position. Its structure lends itself to further

chemical modifications, making it a versatile building block in synthetic chemistry.
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Property Value

Molecular Formula C₇H₈N₂O

Molecular Weight 136.15 g/mol

Canonical SMILES CNC(=O)c1ccccn1

InChI Key HXXAUIXTYRHFNO-UHFFFAOYSA-N

Synthesis of N-methylpyridine-2-carboxamide
Derivatives
N-methylpyridine-2-carboxamide is a key intermediate in the synthesis of more complex

molecules with potential therapeutic applications. The following sections detail the synthesis of

representative derivatives.

General Synthesis of 4-substituted-N-
methylpicolinamide Derivatives
A common synthetic route involves the reaction of a precursor, such as 4-chloro-N-
methylpyridine-2-carboxamide, with a nucleophile to introduce a substituent at the 4-position

of the pyridine ring.

Experimental Protocol: Synthesis of 4-(4-Aminophenoxy)-N-methylpicolinamide[1]

This protocol describes the synthesis of a derivative where an aminophenoxy group is

introduced at the 4-position.

Materials:

4-aminophenol

Dimethylformamide (DMF)

1M Potassium tert-butoxide in Tetrahydrofuran (THF)

(4-chloro(2-pyridyl))-N-methyl carboxamide
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Potassium carbonate

Ethyl acetate

Brine

Magnesium sulfate

Procedure:

To a solution of 4-aminophenol (1 g, 9.2 mmol) in DMF (20 mL), add 1M potassium tert-

butoxide in THF (9.7 mL, 9.7 mmol) at room temperature.

Stir the mixture for 2 hours.

Add (4-chloro(2-pyridyl))-N-methyl carboxamide (1.6 g, 9.2 mmol) and potassium carbonate

(0.64 g, 4.6 mmol).

Heat the reaction mixture to 80 °C for 6 hours.

After cooling, extract the reaction mixture with ethyl acetate (50 mL).

Wash the organic layer with brine (20 mL) and dry over magnesium sulfate.

Remove the solvent in vacuo.

Purify the residue by column chromatography to afford 4-(4-Aminophenoxy)-N-

methylpicolinamide.
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Reactants

Reagents & Solvents

Conditions

Product

4-aminophenol

Reaction

Nucleophile

4-chloro-N-methylpyridine-2-carboxamide
Substrate

KOBu Base

K2CO3
Base

DMF
Solvent

80°C, 6h

4-(4-Aminophenoxy)-N-methylpicolinamide

Click to download full resolution via product page

Synthesis of 4-(4-Aminophenoxy)-N-methylpicolinamide.

Biological Activity of N-methylpyridine-2-
carboxamide Derivatives
While data on the parent compound is scarce, its derivatives have been synthesized and

evaluated for various biological activities, particularly as potential antitumor agents.[2][3]
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Antiproliferative Activity of N-methylpicolinamide-4-thiol
Derivatives
A series of N-methylpicolinamide-4-thiol derivatives were synthesized and evaluated for their

ability to inhibit the proliferation of human cancer cell lines.[2]

Experimental Protocol: MTT Assay for Cell Proliferation

The antiproliferative activity of the synthesized compounds was determined using the MTT (3-

(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Procedure:

Seed human cancer cell lines (e.g., HepG2, HCT-116) in 96-well plates.

After cell attachment, treat the cells with various concentrations of the test compounds for a

specified duration (e.g., 48 hours).

Add MTT solution to each well and incubate to allow the formation of formazan crystals by

viable cells.

Dissolve the formazan crystals in a suitable solvent (e.g., DMSO).

Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

Calculate the concentration that inhibits 50% of cell growth (IC₅₀) from the dose-response

curves.

Quantitative Data: In Vitro Antiproliferative Activities of selected N-methylpicolinamide-4-thiol

Derivatives[2]

Compound
HepG2 IC₅₀
(µM)

HCT-116
IC₅₀ (µM)

SW480 IC₅₀
(µM)

SPC-A1 IC₅₀
(µM)

A375 IC₅₀
(µM)

6p <10 <10 <10 <10 <10

Sorafenib

(Control)
>10 >10 >10 >10 >10
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The results indicated that compound 6p exhibited significant cytotoxicity against several cancer

cell lines, with IC₅₀ values less than 10 µM, demonstrating superior or comparable activity to

the reference drug, sorafenib.[2]

Kinase Inhibitory Activity
Further investigation into the mechanism of action of promising derivatives revealed selective

inhibition of specific kinases involved in cancer progression. For instance, compound 6p was

identified as a selective inhibitor of Aurora-B kinase.[4]
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Drug Discovery Workflow

Synthesis
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Mechanism of Action
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N-methylpyridine-2-carboxamide Scaffold

Derivative Synthesis

Cell-based Assays (MTT)

Identification of Active Compounds

Kinase Inhibition Assays

Selective Target (e.g., Aurora-B)

Click to download full resolution via product page

Drug discovery workflow for N-methylpyridine-2-carboxamide derivatives.

Conclusion
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N-methylpyridine-2-carboxamide is a valuable chemical entity, primarily serving as a

foundational structure for the development of novel therapeutic agents. While direct biological

data on the compound itself is not extensively documented in the public domain, the potent and

varied activities of its derivatives underscore the importance of this scaffold in medicinal

chemistry. The provided experimental protocols and quantitative data for its derivatives offer a

glimpse into the potential applications and research directions involving this class of

compounds. Further investigation into the direct biological effects of N-methylpyridine-2-
carboxamide and the synthesis of new derivatives are promising avenues for future research

in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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